Cas no 2228212-27-7 (1,1,1,3,3-pentafluoro-3-phenylpropan-2-ol)

• Product Name: 1,1,1,3,3-pentafluoro-3-phenylpropan-2-ol
• CAS No: 2228212-27-7
• MF: C₉H₇F₅O
• MW: 226.143300294876
• CID: 6194448
• PubChem ID: 165977505
• Update Time: 2025-07-01

1,1,1,3,3-pentafluoro-3-phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,3-pentafluoro-3-phenylpropan-2-ol
• EN300-1861907
• 2228212-27-7

• Inchi： 1S/C9H7F5O/c10-8(11,7(15)9(12,13)14)6-4-2-1-3-5-6/h1-5,7,15H
• InChI Key： VQKDBAFAXQGSNM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C(C(F)(F)F)O)F

Computed Properties

• Exact Mass: 226.04170565g/mol
• Monoisotopic Mass: 226.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,1,3,3-pentafluoro-3-phenylpropan-2-ol

1,1,1,3,3-Pentafluoro-3-phenylpropan-2-ol

1,1,1,3,3-Pentafluoro-3-phenylpropan-2-ol, also known by its CAS number 2228212-27-7, is a highly fluorinated organic compound with a unique structure that makes it suitable for various applications in the chemical and pharmaceutical industries. This compound is characterized by its pentafluorinated backbone and a phenyl group attached to the third carbon of a propanol chain. The presence of multiple fluorine atoms imparts distinctive chemical and physical properties to this molecule.

The synthesis of 1,1,1,3,3-pentafluoro-3-phenylpropan-2-ol typically involves multi-step reactions that include fluorination processes. Recent advancements in fluorination techniques have enabled the efficient production of this compound with high purity. Researchers have explored various methods such as electrophilic fluorination and nucleophilic substitution to achieve the desired fluorinated product. These methods have been optimized to minimize side reactions and improve yield.

One of the most notable applications of 1,1,1,3,3-pentafluoro-3-phenylpropan-2-ol is in the field of pharmaceuticals. The compound serves as an intermediate in the synthesis of several bioactive molecules. Its fluorinated structure enhances the lipophilicity and stability of the resulting compounds, making them more effective in biological systems. For instance, recent studies have highlighted its role in the development of novel anti-inflammatory agents and antiviral drugs.

In addition to pharmaceutical applications, 1,1,1,3,3-pentafluoro-3-phenylpropan-2-ol has found utility in materials science. Its unique properties make it a valuable component in the formulation of advanced polymers and coatings. The compound's ability to resist degradation under harsh environmental conditions has made it a preferred choice for industrial applications such as corrosion protection and high-performance adhesives.

Recent research has also focused on the environmental impact of 1,1,1,3,3-pentafluoro-3-phenylpropan-2-ol. Studies have shown that while the compound exhibits excellent chemical stability under normal conditions, it can undergo biodegradation under specific microbial conditions. This finding is significant for industries aiming to develop sustainable chemical processes.

The structure of 1,1,1,3,3-pentafluoro-3 phenyl propan 2 ol plays a crucial role in its reactivity and functionality. The presence of multiple fluorine atoms creates a highly electron-withdrawing environment around the molecule's hydroxyl group. This electronic effect influences the compound's ability to participate in various chemical reactions such as nucleophilic substitutions and acid-base interactions.

Furthermore, computational studies have provided deeper insights into the molecular dynamics of CAS No 2228212 27 7. Advanced molecular modeling techniques have been employed to predict its interaction with biological systems and its potential as a drug candidate. These studies have revealed that the compound exhibits favorable pharmacokinetic properties such as good absorption and low toxicity.

In conclusion, 1 1 1 3 3 pentafluoro 3 phenyl propan 2 ol (CAS No 2228 4556) is a versatile compound with a wide range of applications across different industries. Its unique structure and properties make it an invaluable tool for researchers and manufacturers alike. As advancements in synthetic methods and material science continue to evolve, CAS No 4556 will undoubtedly find new avenues for innovation in both academic and industrial settings.